![molecular formula C8H12N4O B6242724 3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole CAS No. 2649033-47-4](/img/no-structure.png)
3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole
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Overview
Description
3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole (3-AM-HBO) is a synthetic compound that has been studied for its potential applications in scientific research. 3-AM-HBO is a member of the benzoxazole family and is a derivative of the amino acid phenylalanine. It is a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the metabolism of folates and is essential for the growth of many organisms. 3-AM-HBO has been used in various scientific studies due to its ability to inhibit DHFR and its potential applications in drug discovery, cancer research, and other areas of scientific inquiry.
Scientific Research Applications
3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole has been used in various scientific studies due to its ability to inhibit DHFR. This inhibition has been used to study the effect of folate metabolism on cell growth and development. This compound has also been used to study the effect of folate metabolism on the development of cancer. Additionally, this compound has been used to study the effect of folate metabolism on the development of neurological disorders such as Alzheimer’s disease.
Mechanism of Action
3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole is a potent inhibitor of DHFR, which is an enzyme involved in the metabolism of folates. DHFR catalyzes the reduction of dihydrofolate to tetrahydrofolate, which is an essential cofactor for the synthesis of nucleic acids and proteins. This compound binds to the active site of DHFR and inhibits its activity, thus preventing the reduction of dihydrofolate to tetrahydrofolate.
Biochemical and Physiological Effects
The inhibition of DHFR by this compound has been shown to have a variety of biochemical and physiological effects. Inhibition of DHFR has been shown to reduce the synthesis of nucleic acids and proteins, resulting in reduced cell growth and proliferation. Inhibition of DHFR has also been shown to reduce the synthesis of lipids and fatty acids, resulting in reduced energy production and storage. Additionally, inhibition of DHFR has been shown to reduce the synthesis of neurotransmitters, resulting in impaired cognitive function.
Advantages and Limitations for Lab Experiments
The use of 3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole in scientific experiments has several advantages. First, it is relatively easy to synthesize and is stable in aqueous solution. Second, it is a potent inhibitor of DHFR, allowing for precise control of folate metabolism. Third, it is non-toxic and has no known side effects.
However, there are also some limitations to the use of this compound in scientific experiments. First, it is relatively expensive to synthesize and can be difficult to obtain in large quantities. Second, it is not known to be effective against other enzymes involved in folate metabolism. Third, it may have off-target effects that could interfere with the results of experiments.
Future Directions
The potential applications of 3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole in scientific research are still being explored. Future research could focus on the development of new synthetic methods for the synthesis of this compound. Additionally, further research could focus on the development of new inhibitors of DHFR that are more potent and specific than this compound. Furthermore, further research could focus on the use of this compound in drug discovery and the development of new treatments for cancer and neurological disorders. Finally, further research could focus on the use of this compound in the study of folate metabolism and its role in cell growth and development.
Synthesis Methods
3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole is synthesized through a multi-step process involving the reaction of azidoacetic acid with phenylalanine and subsequent reduction of the resulting intermediate. The first step involves the reaction of azidoacetic acid and phenylalanine in aqueous solution to form an azidomethyl ester. This ester is then reduced to form the desired this compound. The overall reaction is shown below.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2-dimethoxypropane", "2-aminoethanol", "sodium azide", "acetic acid", "hydrogen peroxide", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of 2-aminoethanol with 2,2-dimethoxypropane in the presence of sulfuric acid to form 2,2-dimethoxy-N-(2-methoxyethyl)ethanamine", "Step 2: Conversion of 2,2-dimethoxy-N-(2-methoxyethyl)ethanamine to 3-(2-methoxyethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole in the presence of acetic acid and hydrogen peroxide", "Step 3: Azidation of 3-(2-methoxyethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole with sodium azide in the presence of water and sodium bicarbonate to form 3-(azidomethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole" ] } | |
CAS RN |
2649033-47-4 |
Molecular Formula |
C8H12N4O |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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